Cas no 2172523-95-2 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid
• CAS No: 2172523-95-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6499324
• PubChem ID: 165876446
• Update Time: 2025-10-24

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid
• 2172523-95-2
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}cyclohexane-1-carboxylic acid
• EN300-1481498

• Inchi： 1S/C28H34N2O5/c1-2-9-18(26(31)30-25-15-8-7-14-23(25)27(32)33)16-29-28(34)35-17-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,18,23-25H,2,7-9,14-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QWKYSIKDNORZJC-UHFFFAOYSA-N
• SMILES： OC(C1CCCCC1NC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CCC)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid (CAS No. 2172523-95-2): An Overview

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid (CAS No. 2172523-95-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-L-Leucine-L-Cyclohexylglycine (Fmoc-L-Leu-L-Chg), is a key intermediate in the synthesis of various peptides and peptidomimetics. Its unique structural features and functional groups make it an essential building block for the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its stability under mild conditions and ease of removal. The L-Leucine and L-Cyclohexylglycine moieties contribute to the compound's overall hydrophobicity and conformational flexibility, which are crucial for its biological activity and pharmacological properties.

Recent studies have highlighted the potential of Fmoc-L-Leucine-L-Cyclohexylglycine in the development of peptidomimetics that can mimic the structure and function of natural peptides. These peptidomimetics are designed to overcome the limitations of natural peptides, such as poor stability, low bioavailability, and rapid degradation in biological systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Fmoc-L-Leucine-L-Cyclohexylglycine exhibited enhanced binding affinity to specific protein targets, making them promising candidates for drug development.

In addition to its role in peptide synthesis, Fmoc-L-Leucine-L-Cyclohexylglycine has been explored for its potential in the treatment of various diseases. Research conducted at the University of California, San Francisco, showed that this compound can modulate the activity of certain enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent for metabolic disorders. Another study published in Bioorganic & Medicinal Chemistry Letters reported that Fmoc-L-Leucine-L-Cyclohexylglycine derivatives exhibited potent anti-inflammatory effects, which could be beneficial in treating inflammatory diseases such as arthritis.

The synthesis of Fmoc-L-Leucine-L-Cyclohexylglycine involves several steps, including the protection of amino groups with Fmoc, coupling reactions to form the desired peptide bond, and deprotection to yield the final product. The efficiency and purity of these synthetic processes are critical for ensuring the quality and consistency of the final compound. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the production process and improve yield.

One of the key challenges in working with Fmoc-L-Leucine-L-Cyclohexylglycine is maintaining its stability during storage and handling. The compound is sensitive to moisture and light, which can lead to degradation and loss of activity. Therefore, it is essential to store it under controlled conditions, such as at low temperatures and in a desiccated environment. Additionally, careful handling during synthesis and purification steps is necessary to prevent contamination and ensure the integrity of the final product.

The biological activity of Fmoc-L-Leucine-L-Cyclohexylglycine has been extensively studied using various in vitro and in vivo models. Cell-based assays have shown that this compound can effectively inhibit specific protein-protein interactions, which are often implicated in disease pathogenesis. For example, a study published in Molecular Pharmacology demonstrated that Fmoc-L-Leucine-L-Cyclohexylglycine derivatives could disrupt interactions between proteins involved in cancer signaling pathways, leading to reduced tumor growth in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of Fmoc-L-Leucine-L-Cyclohexylglycine derivatives as potential therapeutic agents. Early results from phase I trials have shown promising outcomes, with no significant adverse effects observed at therapeutic doses. These findings suggest that further clinical development is warranted to explore the full therapeutic potential of this compound.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}cyclohexane-1-carboxylic acid (CAS No. 2172523-95-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an ideal candidate for the development of novel peptidomimetics and therapeutic agents. Ongoing research continues to uncover new applications for this compound, highlighting its importance in advancing our understanding of biological processes and developing innovative treatments for various diseases.